Cas no 1286713-87-8 (3-methyl-6-[2-(piperazin-1-yl)ethoxy]pyridazine)

• Product Name: 3-methyl-6-[2-(piperazin-1-yl)ethoxy]pyridazine
• CAS No: 1286713-87-8
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• MDL: MFCD21091684
• CID: 4566549
• PubChem ID: 52903952
• Update Time: 2025-10-29

3-methyl-6-[2-(piperazin-1-yl)ethoxy]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-6-(2-piperazin-1-ylethoxy)pyridazine
• Pyridazine, 3-methyl-6-[2-(1-piperazinyl)ethoxy]-
• 3-methyl-6-[2-(piperazin-1-yl)ethoxy]pyridazine

• MDL： MFCD21091684
• Inchi： 1S/C11H18N4O/c1-10-2-3-11(14-13-10)16-9-8-15-6-4-12-5-7-15/h2-3,12H,4-9H2,1H3
• InChI Key： FPTSVNZZTIGTHG-UHFFFAOYSA-N
• SMILES： C1(C)=NN=C(OCCN2CCNCC2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-methyl-6-[2-(piperazin-1-yl)ethoxy]pyridazine

Introduction to 3-methyl-6-[2-(piperazin-1-yl)ethoxy]pyridazine (CAS No. 1286713-87-8)

3-methyl-6-[2-(piperazin-1-yl)ethoxy]pyridazine, identified by its CAS number 1286713-87-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridazine class, a heterocyclic aromatic structure that has been widely explored for its potential biological activities. The presence of a methyl group at the 3-position and an ethoxy-piperazine moiety at the 6-position introduces unique chemical and pharmacological properties, making it a promising candidate for further investigation.

The structure of 3-methyl-6-[2-(piperazin-1-yl)ethoxy]pyridazine features a central pyridazine ring, which is a six-membered aromatic ring containing two nitrogen atoms. This core structure is highly versatile and can be modified in various ways to achieve specific biological effects. The methyl group at the 3-position enhances the lipophilicity of the molecule, potentially improving its ability to cross cell membranes, while the piperazine moiety at the 6-position introduces basicity and interacts with acidic or polar groups in biological systems. The ethoxy group serves as a linker, connecting the piperazine ring to the pyridazine core and further influencing the compound's solubility and metabolic stability.

In recent years, there has been growing interest in pyridazine derivatives due to their diverse pharmacological profiles. These compounds have been investigated for their potential applications in treating various diseases, including neurological disorders, inflammation, and cancer. The chemical properties of 3-methyl-6-[2-(piperazin-1-yl)ethoxy]pyridazine make it an attractive scaffold for drug design. Researchers have leveraged its structural features to develop novel molecules with enhanced binding affinity and selectivity towards target enzymes and receptors.

One of the most compelling aspects of this compound is its interaction with biological targets. The piperazine ring is known to bind effectively with serotonin receptors, dopamine receptors, and other neurotransmitter receptors, suggesting potential applications in central nervous system (CNS) drug development. Additionally, the ethoxy group can modulate the compound's pharmacokinetic properties, influencing its absorption, distribution, metabolism, and excretion (ADME). These factors make 3-methyl-6-[2-(piperazin-1-yl)ethoxy]pyridazine a valuable asset in medicinal chemistry libraries.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery. For instance, modifications of the pyridazine core have led to compounds with anti-inflammatory and analgesic properties. The synthesis of 3-methyl-6-[2-(piperazin-1-yl)ethoxy]pyridazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated purification methods, have been employed to optimize the production process.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, indicating potential therapeutic benefits in conditions like rheumatoid arthritis and inflammatory bowel disease. Furthermore, animal models have shown that 3-methyl-6-[2-(piperazin-1-yl)ethoxy]pyridazine can modulate neurotransmitter release, offering insights into its potential role in treating neurological disorders.

The drug development pipeline for this compound is still in its early stages, but preliminary findings are encouraging. Researchers are exploring various derivatives to enhance its efficacy and safety profile. The integration of computational chemistry tools has accelerated this process by allowing rapid screening of thousands of molecular structures based on predefined pharmacophores. This high-throughput approach has been instrumental in identifying lead compounds that exhibit desirable biological activity.

From a chemical biology perspective, understanding the interactions between 3-methyl-6-[2-(piperazin-1-yl)ethoxy]pyridazine and biological targets is crucial for developing effective therapeutics. Structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into how this compound binds to its targets at the atomic level. These structural insights have guided medicinal chemists in designing analogs with improved binding affinity and reduced side effects.

The future directions for research on this compound include exploring its potential in combination therapies and investigating its long-term safety profile. Combination therapies involve using multiple drugs simultaneously to achieve synergistic effects or reduce resistance development. Preclinical data suggest that 3-methyl-6-[2-(piperazin-1-yl)ethoxy]pyridazine could be a valuable component of such strategies when paired with other bioactive molecules.

In conclusion,3-methyl-6-[2-(piperazin-1-yl)ethoxy]pyridazine (CAS No. 1286713-87-8) represents a significant advancement in pharmaceutical research due to its unique chemical structure and promising biological activities. Its potential applications in treating neurological disorders, inflammation-related diseases, and other conditions make it an exciting area of study for medicinal chemists worldwide.